N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]cyclohexanecarboxamide

• IUPAC Name: N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C19H26N6O/c1-14-7-8-16(22-13-14)23-18-10-9-17(24-25-18)20-11-12-21-19(26)15-5-3-2-4-6-15/h7-10,13,15H,2-6,11-12H2,1H3,(H,20,24)(H,21,26)(H,22,23,25)
• InChI Key: VUGGICUEVTTXHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C3CCCCC3
• Molecular Formula: C19H26N6O
• Molecular Weight: 354.4 g/mol

Description

The compound appears to be a novel molecule with potential relevance in medicinal chemistry. While the specific molecule was not directly found in the literature, the scientific exploration into related compounds provides valuable insights into its likely synthesis, structure, chemical reactions, and properties.

Synthesis Analysis

Synthesis of compounds with structural similarities often involves multi-step chemical reactions, including the formation of cyclohexanecarboxamide derivatives through nucleophilic substitution reactions followed by reductions and other transformations to introduce various functional groups, as illustrated by the synthesis of ether diamine monomers and polyamides from related compounds (Yang, Hsiao, & Yang, 1999). These processes highlight the complexity and precision required in synthesizing such molecules.

Molecular Structure Analysis

The molecular structure of closely related compounds, characterized using techniques like FT-IR, NMR, and X-ray diffraction, showcases the intricate arrangement of atoms and bonds. Computational chemistry methods further support these findings, providing insights into non-linear optical (NLO) properties and molecular docking analyses, which are critical for understanding the interaction of these molecules with biological targets (Jayarajan et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving similar compounds, such as the synthesis of N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives, demonstrate the reactivity of these molecules under various conditions. These reactions often employ catalysts and solvent-free conditions to achieve high yields, indicating the chemical versatility and potential for modification of these molecules (Ghorbani‐Vaghei & Amiri, 2014).

Physical Properties Analysis

The solubility, film-forming ability, and thermal properties of related polyamides, as well as their inherent viscosities, offer a glimpse into the physical characteristics that could be expected from the compound of interest. These properties are influenced by the molecular structure, specifically the presence of aromatic dicarboxylic acids and ether groups (Yang, Hsiao, & Yang, 1999).